5-Chloro-4'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-3-ol

• IUPAC Name: 3-chloro-5-(4-pyrrolidin-1-ylsulfonylphenyl)phenol
• InChI: InChI=1S/C16H16ClNO3S/c17-14-9-13(10-15(19)11-14)12-3-5-16(6-4-12)22(20,21)18-7-1-2-8-18/h3-6,9-11,19H,1-2,7-8H2
• InChI Key: ACKYTRGJMBZFCC-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)C3=CC(=CC(=C3)Cl)O
• Molecular Formula: C16H16ClNO3S
• DSSTOX Substance ID: DTXSID60686208
• Molecular Weight: 337.8 g/mol
• CAS No.: 1261944-96-0

Description

5-Chloro-4'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-3-ol is a biphenyl derivative featuring a hydroxyl group at position 3, a chlorine atom at position 5, and a pyrrolidine sulfonyl moiety at position 4' (Figure 1). This compound’s structural complexity arises from the combination of electron-withdrawing (Cl, sulfonyl) and hydrogen-bonding (OH) groups, which influence its physicochemical properties and reactivity. Its synthesis likely involves Suzuki–Miyaura cross-coupling, a method widely used for biphenyl systems .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-Chloro-4’-(pyrrolidin-1-ylsulfonyl)-[1,1’-biphenyl]-3-ol typically involves multiple steps, including the formation of the biphenyl core, introduction of the chloro and hydroxyl groups, and the attachment of the pyrrolidinylsulfonyl moiety. Common synthetic routes may involve:

Suzuki-Miyaura coupling: This palladium-catalyzed cross-coupling reaction is often used to form the biphenyl core by coupling a boronic acid with an aryl halide.

Nucleophilic substitution: Introduction of the chloro group can be achieved through nucleophilic substitution reactions.

Sulfonylation: The pyrrolidinylsulfonyl group is typically introduced via sulfonylation reactions using appropriate sulfonyl chlorides and pyrrolidine.

Industrial Production Methods: Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The hydroxyl group in the compound can undergo oxidation to form corresponding ketones or aldehydes.

Reduction: The chloro group can be reduced to a hydrogen atom under appropriate conditions.

Substitution: The chloro group can also participate in nucleophilic substitution reactions to form various derivatives.

Common Reagents and Conditions:

Oxidizing agents: Such as potassium permanganate or chromium trioxide for oxidation reactions.

Reducing agents: Such as lithium aluminum hydride or hydrogen gas with a palladium catalyst for reduction reactions.

Nucleophiles: Such as amines or thiols for substitution reactions.

Major Products:

Oxidation products: Ketones or aldehydes.

Reduction products: Dechlorinated biphenyl derivatives.

Substitution products: Various substituted biphenyl derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry:

Synthetic intermediates: The compound can serve as an intermediate in the synthesis of more complex molecules.

Biology and Medicine:

Drug discovery: Due to its unique structure, it may be explored for potential therapeutic applications, including as enzyme inhibitors or receptor modulators.

Industry:

Material science: The compound’s structural properties may make it useful in the development of new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 5-Chloro-4’-(pyrrolidin-1-ylsulfonyl)-[1,1’-biphenyl]-3-ol would depend on its specific biological target. Generally, compounds with similar structures may interact with proteins or enzymes, altering their activity. The pyrrolidinylsulfonyl group may enhance binding affinity to certain biological targets, while the biphenyl core provides structural rigidity .

Comparison with Similar Compounds

Electronic and Steric Effects

• Chlorine vs. Methyl : The electron-withdrawing chlorine at position 5 in the target compound deactivates the aromatic ring compared to the electron-donating methyl group in 4′-Methyl-[1,1′-biphenyl]-3-ol. This difference alters reactivity in subsequent reactions (e.g., electrophilic substitution).
• Sulfonyl vs. Methyl : The 4′-(pyrrolidin-1-ylsulfonyl) group introduces strong electron-withdrawing effects and hydrogen-bond acceptor capacity, contrasting with the neutral methyl group. This may enhance solubility in polar solvents or influence binding in biological systems.

Physical Properties and Structural Geometry

While direct data for the target compound are lacking, analogs provide insights:

• Melting Points : reports a melting point of 303–306°C for a pyrrolo-pyridine derivative, suggesting that rigid, planar heterocycles increase melting points . The target compound’s sulfonyl group may similarly elevate its melting point compared to 4′-Methyl-[1,1′-biphenyl]-3-ol.
• Molecular Geometry : ’s pyrazole-sulfanyl derivative exhibits bond angles and torsional strains (e.g., C–S–C angles ~102°) . The target’s sulfonyl group likely adopts a tetrahedral geometry, introducing steric bulk that could affect packing in the solid state or interactions with biological targets.

Biological Activity

5-Chloro-4'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-3-ol, a compound with the CAS number 1261944-96-0, has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its synthesis, biological mechanisms, and various biological activities, including antimicrobial and anticancer properties.

Chemical Structure and Synthesis

The compound features a biphenyl core substituted with a chloro group, a hydroxyl group, and a pyrrolidinylsulfonyl moiety. The synthesis typically involves several key steps:

• Formation of the Biphenyl Core : This can be achieved through a Suzuki-Miyaura coupling reaction.
• Introduction of the Chloro Group : Nucleophilic substitution reactions are commonly used for this purpose.
• Sulfonylation : The pyrrolidinylsulfonyl group is introduced using sulfonyl chlorides in the presence of bases such as triethylamine.

The mechanism by which 5-Chloro-4'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-3-ol exerts its biological effects is likely related to its ability to interact with specific proteins or enzymes. The structural rigidity provided by the biphenyl core may enhance binding affinity to various biological targets, potentially modulating their activity and leading to therapeutic effects.

Antimicrobial Activity

Research has indicated that compounds with similar structures exhibit significant antimicrobial properties. For instance, studies have shown that derivatives of biphenyl compounds can inhibit the growth of various bacterial strains.

Compound	MIC (µg/mL)	Target Organism
5-Chloro-4'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-3-ol	TBD	Staphylococcus aureus
Other related compounds	3.12 - 12.5	Escherichia coli

The exact MIC for 5-Chloro-4'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-3-ol is yet to be established but is expected to fall within similar ranges as other biphenyl derivatives.

Anticancer Activity

Preliminary studies suggest that this compound may have anticancer properties. In vitro tests on cancer cell lines have demonstrated cytotoxic effects comparable to established chemotherapeutics.

Cell Line	IC50 (µM)	Reference Drug
MCF-7 (Breast)	TBD	Doxorubicin
MDA-MB-231	TBD	Doxorubicin

These findings indicate that the compound could be a promising candidate for further development in cancer therapy.

Case Studies

A study conducted on structurally similar compounds highlighted their effectiveness in inhibiting cell proliferation in various cancer types. Notably, compounds with halogen substitutions showed enhanced activity:

"The introduction of halogen groups significantly increased the antiproliferative effects on cancer cells" .

This suggests that 5-Chloro-4'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-3-ol may also benefit from similar modifications to enhance its biological activity.